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Compound of Interest

Compound Name: Milbemycin A3 Oxime

Cat. No.: B15555612 Get Quote

This guide provides essential molecular information for Milbemycin A3 oxime, a compound of

significant interest in veterinary medicine and parasitology research. The data presented is

intended for researchers, scientists, and professionals in drug development.

Molecular Data Summary
The fundamental molecular properties of Milbemycin A3 oxime are detailed below. This data

is critical for a range of applications, from analytical method development to computational

modeling.

Property Value References

Molecular Formula C₃₁H₄₃NO₇ [1][2][3][4][5][6]

Molecular Weight 541.7 g/mol [1][2][3]

Alternate Molecular Weight

Values

541.69 g/mol , 541.68 g/mol ,

541.67 g/mol
[4][5][6]

CAS Number 114177-14-9 [4][5][6]

Milbemycin A3 oxime is a semi-synthetic derivative of Milbemycin A3, which is produced

through fermentation by the bacterium Streptomyces hygroscopicus subsp. aureolacrimosus.[3]

[7] The oxime is formed through a chemical modification process involving oxidation and
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oximation of the parent compound.[3][7] It is a key component, along with Milbemycin A4

oxime, in some broad-spectrum antiparasitic formulations.[7][8]

Chemical Derivation Pathway
The following diagram illustrates the straightforward chemical relationship between the parent

compound, Milbemycin A3, and its resulting oxime derivative. This transformation is a key step

in the synthesis of the active ingredient used in various veterinary products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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